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Compound of Interest

Compound Name: Hexacosane

Cat. No.: B166357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of

lubricants and coatings based on Hexacosane (n-C26H54), a long-chain saturated

hydrocarbon. The information presented is intended for research and development purposes.

Introduction to Hexacosane in Material Science
Hexacosane is a linear n-alkane with the chemical formula C26H54.[1] At room temperature, it

exists as a colorless, waxy solid with a melting point in the range of 55-58°C.[2] Its long-chain

structure and paraffinic nature make it a candidate for various applications in lubricants and

coatings, where it can potentially enhance lubricity, water repellency, and thermal resistance.[3]

The linear and unbranched structure of hexacosane allows for predictable intermolecular

forces, making it an excellent model compound for studying the behavior of long alkyl chains in

various formulations.[3]

Hexacosane-Based Lubricant Formulations
Hexacosane can be incorporated into lubricant formulations as a friction modifier, a component

of a grease thickener, or as a solid lubricant in certain applications. Its waxy nature at ambient

temperatures can contribute to the formation of a protective boundary film on interacting

surfaces, reducing friction and wear.[4]

Application as a Friction Modifier in Liquid Lubricants
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When blended with a base oil, hexacosane can act as a boundary lubrication additive. The

long hydrocarbon chains provide solubility in the oil, while the potential for adsorption onto

metal surfaces can create a low-shear film that prevents direct metal-to-metal contact,

particularly under low-speed and high-load conditions.

Illustrative Performance Data:

The following table presents illustrative quantitative data for a Group III base oil blended with

varying concentrations of hexacosane. This data is based on general trends observed for long-

chain n-alkanes as lubricant additives and is intended for comparative purposes.

Property Test Method
Base Oil
(Group III)

Base Oil + 1%
Hexacosane

Base Oil + 3%
Hexacosane

Kinematic

Viscosity @ 40°C

(cSt)

ASTM D445 46.0 47.2 48.5

Kinematic

Viscosity @

100°C (cSt)

ASTM D445 6.8 7.0 7.2

Viscosity Index ASTM D2270 125 128 130

Four-Ball Wear

Scar Diameter

(mm)

ASTM D4172 0.55 0.48 0.42

Coefficient of

Friction
ASTM G99 0.12 0.10 0.09

Formulation of Hexacosane-Based Grease
Hexacosane can be used in the formulation of lubricating greases, where it can be

incorporated into the thickener matrix or as a solid additive. Its melting point contributes to the

thermal stability and dropping point of the grease.

Illustrative Formulation and Properties:
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Component Function Weight Percentage

Group II Base Oil Base Lubricant 80%

Lithium 12-Hydroxystearate Thickener 12%

Hexacosane
Thickener Modifier / Solid

Lubricant
5%

Antioxidant/Corrosion Inhibitor Additive Package 3%

Property Test Method Illustrative Value

NLGI Grade ASTM D217 2

Dropping Point (°C) ASTM D566 195

Four-Ball Wear Scar Diameter

(mm)
ASTM D2266 0.50

Hexacosane-Based Coating Formulations
In coatings, hexacosane can be utilized to impart hydrophobicity (water repellency) and

improve surface slip. As a paraffinic wax, it can migrate to the surface of the coating during

curing, creating a low-energy surface that repels water and reduces the coefficient of friction.

Application as a Hydrophobic and Lubricious Coating
A simple solvent-based coating can be formulated by dissolving hexacosane in a suitable

solvent and applying it to a substrate. Upon evaporation of the solvent, a thin film of

hexacosane is formed.

Illustrative Performance Data:

The following table provides illustrative data for a thin hexacosane coating on a polished steel

substrate.
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Property Test Method Uncoated Steel
Steel with
Hexacosane
Coating

Contact Angle (Water) Goniometer 75° 105°

Coefficient of Friction ASTM G99 0.6 0.2

Adhesion (Cross-

hatch)
ASTM D3359 N/A 4B

Salt Spray Resistance

(hours to first

corrosion)

ASTM B117 < 1 24

Experimental Protocols
Protocol for Blending Hexacosane into a Base Oil
Objective: To prepare a homogeneous blend of hexacosane in a lubricating base oil for

performance testing.

Materials:

Base oil (e.g., Group III mineral oil)

Hexacosane (99% purity)

Glass beaker

Magnetic stirrer with hot plate

Thermometer

Analytical balance

Procedure:

Weigh the desired amount of base oil into a clean, dry glass beaker.
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Place the beaker on a magnetic stirrer with a hot plate and add a magnetic stir bar.

Begin stirring the base oil at a moderate speed (e.g., 300 rpm).

Gently heat the base oil to approximately 70-80°C to ensure the hexacosane will fully

dissolve. Monitor the temperature with a thermometer.

Weigh the desired amount of hexacosane.

Slowly add the hexacosane powder to the vortex of the stirring base oil.

Continue stirring and maintaining the temperature until the hexacosane is fully dissolved

and the solution is clear and homogenous. This may take 30-60 minutes.

Remove the beaker from the heat and allow it to cool to room temperature while continuing

to stir to prevent premature crystallization.

Store the final blend in a sealed, labeled container.
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Hexacosane-Oil Blend Preparation

Weigh Base Oil

Heat & Stir Base Oil (70-80°C)

Add Hexacosane to Oil

Weigh Hexacosane

Stir until Dissolved

Cool to Room Temperature

Store Blend

Click to download full resolution via product page

Workflow for Hexacosane-Oil Blend Preparation

Protocol for Kinematic Viscosity Measurement (ASTM
D445)
Objective: To determine the kinematic viscosity of the hexacosane-oil blend at 40°C and

100°C.[5]

Apparatus:
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Calibrated glass capillary viscometer (e.g., Cannon-Fenske)

Constant temperature baths set at 40°C ± 0.02°C and 100°C ± 0.02°C[5]

Timer accurate to 0.1 seconds

Procedure:

Select the appropriate viscometer for the expected viscosity range of the sample.

Charge the viscometer with the lubricant blend.

Place the viscometer in the 40°C constant temperature bath, ensuring it is vertically aligned.

Allow the sample to equilibrate for at least 30 minutes.[5]

Using a suction bulb, draw the oil up through the viscometer tube past the upper timing

mark.

Release the suction and measure the time it takes for the leading edge of the oil meniscus to

pass from the upper to the lower timing mark.

Repeat the measurement until at least three consecutive readings agree within the specified

tolerance.

Calculate the average flow time and use the viscometer calibration constant to determine the

kinematic viscosity at 40°C.

Repeat steps 3-8 using the 100°C constant temperature bath.

Protocol for Wear and Friction Testing (ASTM G99)
Objective: To evaluate the anti-wear and friction-reducing properties of the hexacosane-oil

blend using a pin-on-disk tribometer.[4]

Apparatus:

Pin-on-disk tribometer
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Steel pins and disks (e.g., AISI 52100)

Microscope for wear scar measurement

Ultrasonic bath and appropriate cleaning solvents

Procedure:

Clean the steel pins and disks thoroughly using a sequence of solvents (e.g., heptane,

acetone, isopropanol) in an ultrasonic bath and dry them completely.

Mount a clean disk onto the rotating stage of the tribometer.

Secure a clean pin in the stationary holder.

Apply a small amount of the lubricant blend to the disk to ensure full lubrication of the contact

area.

Bring the pin into contact with the disk and apply the desired normal load (e.g., 10 N).

Set the rotational speed (e.g., 100 rpm) and the test duration (e.g., 60 minutes).

Start the test and record the friction force data throughout the duration.

After the test, remove the pin and disk and clean them to remove excess lubricant.

Measure the wear scar diameter on the pin using a calibrated microscope.

Calculate the average coefficient of friction from the recorded friction force data.
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Pin-on-Disk Wear Test Workflow

Clean Pin & Disk

Mount Specimens

Apply Lubricant

Apply Load

Run Test (Record Friction)

Clean Specimens Post-Test Calculate Coefficient of Friction

Measure Wear Scar
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Pin-on-Disk Wear Test Workflow

Protocol for Preparation of a Hexacosane-Based
Coating
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Objective: To prepare a thin, hydrophobic coating of hexacosane on a metal substrate.

Materials:

Hexacosane

Toluene (or other suitable solvent)

Metal substrate (e.g., polished steel coupon)

Beaker

Hot plate

Dip-coater or spin-coater (optional)

Oven

Procedure:

Prepare a 5% (w/v) solution of hexacosane in toluene by gently heating and stirring until the

hexacosane is fully dissolved.

Thoroughly clean the metal substrate with appropriate solvents to remove any surface

contaminants.

Apply the hexacosane solution to the substrate. This can be done by dipping the substrate

into the solution, spin-coating, or casting.

Allow the solvent to evaporate at room temperature in a fume hood.

To ensure a uniform film, the coated substrate can be heated in an oven to just above the

melting point of hexacosane (e.g., 65°C) for a few minutes, followed by slow cooling.

Protocol for Coating Adhesion Test (ASTM D3359 -
Method B)
Objective: To assess the adhesion of the hexacosane coating to the metal substrate.[1][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/product/b166357?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Role_of_Diethyl_Hexacosanedioate_in_Lubricant_Formulations.pdf
https://www.researching.cn/articles/OJ39661bc3f1f241f2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus:

Cross-hatch cutter with 1 mm spacing

Permacel P-99 tape or equivalent

Soft brush

Procedure:

Place the coated substrate on a firm surface.

Using the cross-hatch cutter, make a series of parallel cuts through the coating to the

substrate.

Make a second series of cuts at a 90-degree angle to the first, creating a grid pattern.

Gently brush the area to remove any loose flakes of coating.

Apply a piece of the specified adhesive tape over the grid and press it down firmly.

After 90 seconds, rapidly pull the tape off at a 180-degree angle.

Visually inspect the grid area and classify the adhesion according to the ASTM D3359 scale

(5B: no peeling or removal, to 0B: more than 65% of the area is removed).[6]

Signaling Pathways and Logical Relationships
The primary mechanism of action for hexacosane in these applications is based on its physical

and chemical properties rather than interaction with biological signaling pathways. The logical

relationship for its function as a boundary lubricant and a hydrophobic coating is based on the

principles of surface science and tribology.
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Lubricant Mechanism

Coating Mechanism

Hexacosane in Oil Adsorption on Metal Surface Formation of Boundary Film Reduced Friction & Wear

Hexacosane Film Low Surface Energy Hydrophobicity Water Repellency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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